N-2,1,3-benzothiadiazol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]thiourea

• IUPAC Name: 1-(2,1,3-benzothiadiazol-5-yl)-3-[2-(cyclohexen-1-yl)ethyl]thiourea
• InChI: InChI=1S/C15H18N4S2/c20-15(16-9-8-11-4-2-1-3-5-11)17-12-6-7-13-14(10-12)19-21-18-13/h4,6-7,10H,1-3,5,8-9H2,(H2,16,17,20)
• InChI Key: ZPRMPQDHRORGRM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=S)NC2=CC3=NSN=C3C=C2
• Molecular Formula: C15H18N4S2
• Molecular Weight: 318.5 g/mol

Description

Benzothiazole and thiourea derivatives are of significant interest in organic chemistry due to their diverse biological activities and applications in various fields, including materials science and pharmaceuticals. These compounds are known for their antimicrobial, anticancer, and other biological activities.

Synthesis Analysis

The synthesis of benzothiazole derivatives often involves cyclization reactions of thioureas. For example, cyclization of unsymmetrical thioureas can yield N-(6-substituted-1,3-benzothiazol-2-yl)-4-phenyl-1,3-thiazol-2(3H)-imine compounds through reactions with 2-bromoacetophenone in the presence of Et3N (Eshghi et al., 2019).

Molecular Structure Analysis

The molecular structures of these compounds are confirmed using various spectral and chemical data. For instance, gas-phase pyrolysis and oxidative cyclization reactions are utilized to understand the structural intricacies and reaction pathways of these molecules (Al-Awadi & Elnagdi, 1997).

Chemical Reactions and Properties

Benzothiazole derivatives undergo a variety of chemical reactions, including cyclizations with thioureas and oxidative azacyclization, leading to the formation of diverse heterocyclic compounds. These reactions are crucial for modifying the chemical structure and enhancing the biological activity of the compounds (Mamaeva & Bakibaev, 2003).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and crystalline structures, are determined through experimental studies. X-ray crystallography, for example, provides detailed insights into the molecular geometry and intermolecular interactions (Yunus et al., 2007).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and electronic structure, are analyzed through various spectroscopic and computational methods. Studies often involve DFT calculations to predict the reactivity patterns and stability of these molecules (Dani et al., 2013).